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Compound of Interest

Compound Name:
7-Methoxy-1-naphthaleneacetic

acid ethyl ester

Cat. No.: B1590773 Get Quote

An In-depth Technical Guide to 7-Methoxy-1-naphthaleneacetic acid ethyl ester

Abstract
This technical guide provides a comprehensive overview of 7-Methoxy-1-naphthaleneacetic
acid ethyl ester (CAS No: 6836-21-1), a pivotal chemical intermediate in the pharmaceutical

industry. The document is structured to serve researchers, scientists, and drug development

professionals by detailing the compound's chemical identity, physicochemical properties, a

validated synthesis protocol with mechanistic insights, and its primary application as a

precursor in the synthesis of the antidepressant Agomelatine. Spectroscopic data for structural

confirmation and essential safety information are also provided, grounding the discussion in

authoritative data to ensure scientific integrity and practical utility.

Chemical Identity and Nomenclature
Correctly identifying a chemical compound is the foundation of all scientific research and

development. 7-Methoxy-1-naphthaleneacetic acid ethyl ester is known by several

synonyms across various chemical databases and suppliers. The Chemical Abstracts Service

(CAS) has assigned it the unique identifier 6836-21-1.[1][2][3]
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Identifier Type Value

Primary Name 7-Methoxy-1-naphthaleneacetic acid ethyl ester

CAS Number 6836-21-1[4][5][6]

Molecular Formula C15H16O3[1][5][7]

Molecular Weight 244.29 g/mol [5][8]

InChI Key VPXDDUIYFMKQBI-UHFFFAOYSA-N[7][8]

Synonyms

Ethyl 2-(7-Methoxynaphthalen-1-yl)acetate[1][2]

[5], Ethyl (7-Methoxynaphthalen-1-yl)acetate[2]

[5], Ethyl (7-methoxy-1-naphthyl)acetate[2][8],

Ethyl 7-Methoxynaphthalene-1-acetate[2][5], 1-

Naphthaleneacetic acid, 7-methoxy-, ethyl

ester[2]

Physicochemical and Safety Properties
The physical and chemical properties of an intermediate are critical for process design,

handling, and storage. This compound is typically a colorless or light yellow transparent liquid

or solid, with purity levels often exceeding 98%.[1][9]
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Property Value Source

Appearance
Colorless or white to yellow

powder, crystals, or liquid
[1][8]

Boiling Point 370.4°C at 760 mmHg [1]

Density 1.126 g/cm³ [1]

Flash Point 155.1°C [1]

Refractive Index 1.572 [1]

Purity ≥97-98% [1][8]

Storage

Store in a cool, dry, well-

ventilated place in a tightly

sealed container

[1][3]

GHS Signal Word Warning [8]

GHS Hazard Statement H302 (Harmful if swallowed) [8]

GHS Pictogram GHS07 (Exclamation mark) [8]

Synthesis Protocol and Mechanistic Rationale
The synthesis of 7-Methoxy-1-naphthaleneacetic acid ethyl ester is a multi-step process that

requires precise control over reaction conditions to ensure high purity and yield. The following

protocol is based on established laboratory procedures.[2]

Experimental Protocol: Synthesis from a Tetralone
Precursor
This procedure outlines the aromatization of a tetralone-based precursor to yield the target

naphthylacetate.

Reactant Preparation: In a suitable reaction vessel, dissolve the starting material, ethyl 2-(7-

methoxy-3,4-dihydronaphthalen-1-yl)acetate (3 g, 12.1 mmol), in anhydrous

dichloromethane (45 mL).
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Oxidizing Agent Addition: Slowly add 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ)

(4.15 g, 18.2 mmol) to the solution. DDQ is a potent oxidizing agent chosen for its efficacy in

dehydrogenation reactions, which drives the aromatization of the dihydronaphthalene ring

system.

Reaction Execution: Stir the reaction mixture continuously at a controlled temperature of 25-

30°C for 12 hours. This extended reaction time ensures the conversion proceeds to

completion.

Workup and Isolation:

Upon completion, filter the mixture to separate the precipitated solid byproducts.

Wash the collected solid with dichloromethane (30 mL).

Combine the organic phases and perform sequential washes with a saturated sodium

bicarbonate solution (3 x 15 mL), water (3 x 15 mL), and brine (3 x 15 mL). This washing

sequence is critical to neutralize any acidic residues and remove water-soluble impurities.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate and

concentrate it under reduced pressure to remove the solvent, yielding a brown crude

product.[2]

Purification: Purify the crude material using column chromatography on 100-200 mesh silica

gel. Elute with a 20% ethyl acetate in hexane solution. This step is essential to isolate the

target compound from any remaining starting material or byproducts, resulting in a final

colorless oily product with a high yield (87.3%).[2]
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Synthesis Workflow

Ethyl 2-(7-methoxy-3,4-
dihydronaphthalen-1-yl)acetate
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Add DDQ
(Oxidizing Agent)

Step 1
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Step 2

Filtration &
Aqueous Washes

(NaHCO3, H2O, Brine)

Step 3

Silica Gel Chromatography
(20% EtOAc/Hexane)

Step 4

Final Product:
7-Methoxy-1-naphthaleneacetic

acid ethyl ester

Step 5
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Synthesis workflow for the target compound.
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Application in Drug Development: Synthesis of
Agomelatine
The primary and most significant application of 7-Methoxy-1-naphthaleneacetic acid ethyl
ester is its role as a key intermediate in the synthesis of Agomelatine.[1][9] Agomelatine is an

atypical antidepressant used to treat major depressive disorder.[1][10] The structural backbone

of the ethyl ester is chemically modified through subsequent reaction steps to produce the final

active pharmaceutical ingredient (API).[1][9] This makes the quality and consistent supply of

the ester crucial for pharmaceutical manufacturing.[9][11]

7-Methoxy-1-naphthaleneacetic
acid ethyl ester

(CAS: 6836-21-1)

Multi-Step
Chemical Transformation

Precursor Agomelatine
(Active Pharmaceutical Ingredient)

(CAS: 138112-76-2)

Yields

Click to download full resolution via product page

Role as a key intermediate in Agomelatine synthesis.

Spectroscopic Characterization Data
Structural confirmation is paramount for verifying the identity and purity of a chemical

compound. The following spectroscopic data are characteristic of 7-Methoxy-1-
naphthaleneacetic acid ethyl ester.[2]

¹H NMR (400 MHz, CDCl₃): δ 7.75 (d, J=8.4 Hz, 1H), 7.71 (d, J=8.0 Hz, 1H), 7.38 (d, J=7.2

Hz, 1H), 7.30 (t, J=8.0 Hz, 2H), 7.16 (dd, J₁=2.4 Hz, J₂=8.8 Hz, 1H), 4.15 (q, J=7.2 Hz, 2H),

4.0 (s, 2H), 3.93 (s, 3H), 1.2 (t, J=7.2 Hz, 3H).[2]

¹³C NMR (100 Hz, DMSO-d₆): δ 171.1, 157.46, 132.99, 130.01, 129.79, 128.74, 128.37,

127.25, 123.02, 117.88, 102.76, 60.23, 54.94, 14.0.[2]

EI-MS (m/z): 245 (M+1, 100%), 171 (17%).[2]

Conclusion
7-Methoxy-1-naphthaleneacetic acid ethyl ester is a well-characterized compound with a

defined CAS number, established physicochemical properties, and validated synthesis routes.
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Its critical role as a building block in the production of the pharmaceutically important molecule

Agomelatine underscores its significance in medicinal chemistry and drug development. The

detailed protocols and characterization data provided in this guide serve as a valuable resource

for scientists engaged in the synthesis and application of this versatile intermediate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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